BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of MES Hemisodium Salt: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MES hemisodium salt

Cat. No.: B568281

For laboratory professionals, including researchers, scientists, and those in drug development,
the proper disposal of chemical reagents is a critical component of laboratory safety and
operational integrity. This guide provides detailed, step-by-step procedures for the safe
disposal of MES hemisodium salt, ensuring compliance with safety standards and minimizing
environmental impact.

Chemical and Physical Properties

A comprehensive understanding of a substance's properties is foundational to its safe handling
and disposal. The relevant quantitative data for MES hemisodium salt are summarized below.

Property Value

CAS Number 117961-21-4
Molecular Weight 206.73 g/mol
pKa 6.1

Useful pH Range 55-6.7
Solubility in Water 500 mg/mL

Disposal Protocol
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While MES hemisodium salt is not classified as a hazardous substance, proper disposal
procedures must be followed to maintain a safe laboratory environment. Adherence to local
and national regulations is mandatory for all chemical waste disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling MES hemisodium salt for disposal, ensure you are wearing the appropriate
personal protective equipment. This includes:

e Eyeshields

» Gloves

o NO95 respirator (or equivalent) to avoid inhalation of dusts
Step 2: Waste Collection

o Solid Waste:

o Collect dry MES hemisodium salt waste in its original container or a clearly labeled,
sealed container.

o Do not mix with other chemical waste.

o For spills, take up the material dry, avoiding the generation of dust, and place it into a
suitable, labeled container for waste disposal.[1]

e Aqueous Solutions:

o While highly soluble in water, avoid disposing of MES hemisodium salt solutions down
the drain unless permitted by local regulations.

o If drain disposal is not permitted, collect aqueous waste in a labeled container for chemical
waste pickup.

Step 3: Storage Pending Disposal
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» Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Handle uncleaned containers as you would the product itself.

Step 4: Final Disposal

» Dispose of the chemical waste through a licensed professional waste disposal service.
» All disposal methods must be in strict accordance with national and local regulations.

Experimental Workflow: Disposal Decision Process

The following diagram illustrates the logical workflow for the proper disposal of MES
hemisodium salt.
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MES Hemisodium Salt Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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